Cas no 111900-33-5 (1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1R,3R)-)

• Product Name: 1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1R,3R)-
• CAS No: 111900-33-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 137876
• PubChem ID: 231345
• Update Time: 2025-04-19

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1R,3R)-
• (1R,3R)-1-AMINOCYCLOPENTANE-1,3-DICARBOXYLIC ACID
• (1R,3R)-ACPD
• (+/-)-1-aminocyclopentane-trans-1,3-dicarboxylic acid
• (1R,2S,7R,8S)-tricyclo[6.2.1.02,7]undeca-4,9-diene-3,6-dione
• (1RS,4SR,4aRS,8aSR)-1,4,4a,8a-tetrahydro[1,4]methanonaphthalen-5,8-dione
• (1SR,2SR,7RS,8RS)-tricyclo[6.2.1.02,7]undeca-4,9-diene-3
• 1 4 4A 8A-TETRAHYDRO-ENDO-1 4-METHANO-
• 1,4,4A,8A-tetrahydro-endo-1,4-methano-naphthalene
• endo-Tricyclo[6.2.1.02,7]undeca-4,9-diene-3,6-dione
• norbornenoquinone
• Nsc196244
• RHENIUM(IV) OXIDE
• (1R,3R)-1-AMINOCYCLOPENTANE-CIS-1,3-DICA RBOXYLIC ACID
• NCGC00015010-01
• NSC-27386
• 1-amino-cis-cyclopentane-1,3-dicarboxylic acid
• BDBM50060133
• trans-ACPD
• cis-ACPD
• SCHEMBL719389
• CS-0015533
• 477331-06-9
• (1R,3R)-1-Amino-cyclopentane-1,3-dicarboxylic acid
• NSC27386
• AKOS017344537
• 67684-64-4
• PD132867
• (+/-)-1-AMINOCYCLOPENTANE-cis-1,3-DICARBOXYLIC ACID
• Lopac-A-155
• 111900-33-5
• 1-Amino-cyclopentane-1,3-dicarboxylic acid(cis-(1R,3R)-ACPD)
• 1,3-Cyclopentanedicarboxylicacid,1-amino-,(1R,3R)-
• HY-19434A
• CHEMBL107845
• 39026-63-6

• Inchi： 1S/C7H11NO4/c8-7(6(11)12)2-1-4(3-7)5(9)10/h4H,1-3,8H2,(H,9,10)(H,11,12)/t4-,7-/m1/s1
• InChI Key： YFYNOWXBIBKGHB-CLZZGJSISA-N
• SMILES： OC([C@]1(CC[C@@H](C(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.452±0.06 g/cm3(Predicted)
• Melting Point: 277 °C (decomp)
• Boiling Point: 352.7±42.0 °C(Predicted)
• PSA: 100.62
• LogP: 0.35350
• Solubility: Not available

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1R,3R)- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：